Cas no 842953-10-0 (L-Serine, L-valyl-L-arginyl-L-prolyl-L-glutaminylglycylglycylglycyl-)

• Product name: L-Serine, L-valyl-L-arginyl-L-prolyl-L-glutaminylglycylglycylglycyl-
• CAS No: 842953-10-0
• MF: C₃₀H₅₂N₁₂O₁₁
• MW: 756.807685852051
• CID: 1822421
• PubChem ID: 71414677

L-Serine, L-valyl-L-arginyl-L-prolyl-L-glutaminylglycylglycylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Serine, L-valyl-L-arginyl-L-prolyl-L-glutaminylglycylglycylglycyl-
• (2S)-2-[[2-[[2-[[2-[[(2S)-5-amino-2-[[(2S)-1-[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]amino]-5-oxopentanoyl]amino]acetyl]amino]acetyl]
• L-Valyl-N~5~-(diaminomethylidene)-L-ornithyl-L-prolyl-L-glutaminylglycylglycylglycyl-L-serine
• DTXSID60834121
• 842953-10-0

• Inchi： InChI=1S/C30H52N12O11/c1-15(2)24(32)27(50)41-17(5-3-9-35-30(33)34)28(51)42-10-4-6-19(42)26(49)40-16(7-8-20(31)44)25(48)38-12-22(46)36-11-21(45)37-13-23(47)39-18(14-43)29(52)53/h15-19,24,43H,3-14,32H2,1-2H3,(H2,31,44)(H,36,46)(H,37,45)(H,38,48)(H,39,47)(H,40,49)(H,41,50)(H,52,53)(H4,33,34,35)/t16-,17-,18-,19-,24-/m0/s1
• InChI Key： LJELFDKAEVUPCG-XTHUUODCSA-N
• SMILES： CC(C)C(C(=O)NC(CCCN=C(N)N)C(=O)N1CCCC1C(=O)NC(CCC(=O)N)C(=O)NCC(=O)NCC(=O)NCC(=O)NC(CO)C(=O)O)N

Computed Properties

• Exact Mass: 756.38785052g/mol
• Monoisotopic Mass: 756.38785052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 53
• Rotatable Bond Count: 23
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 386Ų
• XLogP3: -8.1